![molecular formula C24H37O2PSi B597104 Phosphine oxide, [(2R)-2,3-dimethyl-3-[(triethylsilyl)oxy]butyl]diphenyl- CAS No. 1227926-70-6](/img/structure/B597104.png)
Phosphine oxide, [(2R)-2,3-dimethyl-3-[(triethylsilyl)oxy]butyl]diphenyl-
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Overview
Description
Phosphine oxide, [(2R)-2,3-dimethyl-3-[(triethylsilyl)oxy]butyl]diphenyl-, also known as Paricalcitol Impurity 19, is a chemical compound with the molecular formula C24H37O2PSi . It is used as a reactant in the preparation of Paricalcitol .
Synthesis Analysis
The parent compound phosphine oxide (H3PO) is unstable. It has been detected with mass spectrometry as a reaction product of oxygen and phosphine .Molecular Structure Analysis
The molecular weight of this compound is 416.61 . The structure is tetrahedral, with the P-O bond being short and polar .Chemical Reactions Analysis
Phosphine oxide is reported as an intermediate in the room-temperature polymerization of phosphine and nitric oxide to solid P x H y .Scientific Research Applications
Synthesis and Chemical Reactions
Acyl Anion Equivalents
Phosphine oxides like the one can act as acyl anion equivalents, contributing to the synthesis of ketones and enones. These compounds have applications in producing vinyl sulphides, which can be hydrolysed to carbonyl compounds, including enone precursors (Grayson & Warren, 1977).
Formation of Phosphorus-Phosphorus Bond
These phosphine oxides can participate in reactions leading to the formation of phosphorus-phosphorus bonds, which are crucial in various chemical syntheses (Bettermann et al., 1987).
Molecular Structure Studies
Their molecular structures have been a subject of study, providing insights into chemical bonding and interactions (Arnáiz et al., 2002).
Ligand Synthesis and Organometallic Chemistry
Synthesis of Axially Dissymmetric Diphosphines
They are used in synthesizing axially dissymmetric diphosphines, important in catalysis and organometallic chemistry (Schmid et al., 1991).
Solid-State Structures and Aggregation Motifs
Study of phosphines and their oxides bearing pyridone rings provides insights into molecular aggregation, which is essential in material science and molecular engineering (Akazome et al., 2000).
Organic Synthesis and Reactions
Oxidation and Addition Reactions
These compounds can undergo various oxidation and addition reactions, forming new derivatives that have implications in synthetic organic chemistry (Ang & Lien, 1977).
Photoinduced Coupling Reaction
They can be used in photoinduced coupling reactions with interelement compounds, which is significant in the field of synthetic organic chemistry (Sato et al., 2017).
Synthesis of Chelating Tertiary Phosphine Oxides
They are utilized in synthesizing chelating tertiary phosphine oxides, serving as potential ligands in coordination chemistry (Zakirova et al., 2017).
Advanced Material Science
- Extraction of Rare Earth Elements and Uranium: These phosphine oxides can be used in the extraction of rare earth elements, uranium, and thorium, which is crucial in nuclear chemistry and materials science (Turanov et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
[(3R)-4-diphenylphosphoryl-2,3-dimethylbutan-2-yl]oxy-triethylsilane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H37O2PSi/c1-7-28(8-2,9-3)26-24(5,6)21(4)20-27(25,22-16-12-10-13-17-22)23-18-14-11-15-19-23/h10-19,21H,7-9,20H2,1-6H3/t21-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIKIXTFPADAALY-NRFANRHFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[Si](CC)(CC)OC(C)(C)C(C)CP(=O)(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[Si](CC)(CC)OC(C)(C)[C@@H](C)CP(=O)(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37O2PSi |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001154296 |
Source
|
Record name | [(2R)-2,3-Dimethyl-3-[(triethylsilyl)oxy]butyl]diphenylphosphine oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001154296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1227926-70-6 |
Source
|
Record name | [(2R)-2,3-Dimethyl-3-[(triethylsilyl)oxy]butyl]diphenylphosphine oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1227926-70-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [(2R)-2,3-Dimethyl-3-[(triethylsilyl)oxy]butyl]diphenylphosphine oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001154296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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